Cas no 234444-74-7 (4-(Methylthio)tetrahydro-2H-pyran)

4-(Methylthio)tetrahydro-2H-pyran structure
234444-74-7 structure
Product Name:4-(Methylthio)tetrahydro-2H-pyran
CAS No:234444-74-7
MF:C6H12OS
MW:132.223880767822
CID:2101872
PubChem ID:54181372
Update Time:2024-03-01

4-(Methylthio)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 4-(methylthio)tetrahydro-2H-pyran
    • 4-(methylsulfanyl)oxane
    • 4-(Methylthio)tetrahydro-2H-pyran
    • Inchi: 1S/C6H12OS/c1-8-6-2-4-7-5-3-6/h6H,2-5H2,1H3
    • InChI Key: DZLVZPDSFCHVDI-UHFFFAOYSA-N
    • SMILES: S(C)C1CCOCC1

Computed Properties

  • Exact Mass: 132.06088618g/mol
  • Monoisotopic Mass: 132.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 59.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.5
  • XLogP3: 1.3

4-(Methylthio)tetrahydro-2H-pyran Pricemore >>

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